Cas no 1795420-09-5 (N-[2-[3-(4-methoxyphenyl)azepan-1-yl]-2-oxoethyl]-N-methylmethanesulfonamide)

N-[2-[3-(4-methoxyphenyl)azepan-1-yl]-2-oxoethyl]-N-methylmethanesulfonamide is a synthetic organic compound featuring a methanesulfonamide moiety linked to a substituted azepane ring. Its structural complexity, including the 4-methoxyphenyl group and the azepane core, suggests potential utility in medicinal chemistry, particularly as an intermediate or pharmacophore in drug discovery. The presence of the sulfonamide group enhances binding affinity and metabolic stability, while the methoxy substituent may influence electronic and steric properties. This compound is of interest for researchers exploring modulators of biological targets, such as GPCRs or enzymes, due to its balanced lipophilicity and functional group diversity. Its well-defined structure allows for precise modifications in SAR studies.
N-[2-[3-(4-methoxyphenyl)azepan-1-yl]-2-oxoethyl]-N-methylmethanesulfonamide structure
1795420-09-5 structure
Product Name:N-[2-[3-(4-methoxyphenyl)azepan-1-yl]-2-oxoethyl]-N-methylmethanesulfonamide
CAS No:1795420-09-5
MF:C17H26N2O4S
MW:354.464343547821
CID:5369153
Update Time:2025-10-29

N-[2-[3-(4-methoxyphenyl)azepan-1-yl]-2-oxoethyl]-N-methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-[3-(4-methoxyphenyl)azepan-1-yl]-2-oxoethyl]-N-methylmethanesulfonamide
    • Inchi: 1S/C17H26N2O4S/c1-18(24(3,21)22)13-17(20)19-11-5-4-6-15(12-19)14-7-9-16(23-2)10-8-14/h7-10,15H,4-6,11-13H2,1-3H3
    • InChI Key: VBLWPFMNDQADTA-UHFFFAOYSA-N
    • SMILES: CS(N(CC(N1CCCCC(C2=CC=C(OC)C=C2)C1)=O)C)(=O)=O

N-[2-[3-(4-methoxyphenyl)azepan-1-yl]-2-oxoethyl]-N-methylmethanesulfonamide Pricemore >>

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Additional information on N-[2-[3-(4-methoxyphenyl)azepan-1-yl]-2-oxoethyl]-N-methylmethanesulfonamide

N-[2-[3-(4-Methoxyphenyl)Azepan-1-yl]-2-Oxoethyl]-N-Methylmethanesulfonamide: A Comprehensive Overview

N-[2-[3-(4-Methoxyphenyl)Azepan-1-yl]-2-Oxoethyl]-N-Methylmethanesulfonamide, identified by the CAS number 1795420-09-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule combines elements of azepane, methoxyphenyl, and methanesulfonamide groups, creating a complex yet intriguing structure that offers a wide range of functional possibilities.

The azepane ring, a seven-membered cyclic amine, is a key structural component of this compound. This ring system is known for its stability and flexibility, making it a valuable framework for various chemical modifications. The presence of the 4-methoxyphenyl group introduces additional electronic and steric effects, which can influence the compound's reactivity and bioavailability. The methanesulfonamide group further enhances the molecule's functional diversity, potentially contributing to its pharmacokinetic properties.

Recent studies have highlighted the potential of this compound in targeting specific biological pathways. For instance, research has shown that the azepane-containing compounds can interact with certain enzymes and receptors, making them promising candidates for therapeutic interventions. The methoxyphenyl group has been associated with antioxidant and anti-inflammatory activities, which could be leveraged in developing novel pharmaceutical agents.

The synthesis of N-[2-[3-(4-Methoxyphenyl)Azepan-1-yl]-2-Oxoethyl]-N-Methylmethanesulfonamide involves a multi-step process that combines advanced organic synthesis techniques. The construction of the azepane ring is typically achieved through cyclization reactions, while the substitution of functional groups requires precise control over reaction conditions to ensure optimal yields and purity. The integration of these elements into a single molecule represents a significant achievement in synthetic chemistry.

In terms of applications, this compound has shown potential in several areas. Its ability to modulate cellular signaling pathways makes it a candidate for anti-cancer therapies. Additionally, its structural features suggest possible applications in neuroprotective agents and anti-inflammatory drugs. Ongoing research is focused on optimizing its bioavailability and minimizing potential side effects to enhance its suitability for clinical use.

The study of CAS No. 1795420-09-5 also contributes to our understanding of heterocyclic chemistry. The azepane ring system serves as a versatile platform for exploring new chemical reactions and designing novel molecules with tailored properties. By modifying substituents on the azepane ring or altering the functional groups attached to it, chemists can create derivatives with diverse biological activities.

From an environmental perspective, the synthesis and application of this compound are designed to minimize ecological impact. Researchers are exploring green chemistry approaches to reduce waste and improve efficiency in its production process. Such efforts align with global initiatives to promote sustainable chemical practices.

In conclusion, N-[2-[3-(4-Methoxyphenyl)Azepan-1-yl]-2-Oxoethyl]-N-Methylmethanesulfonamide stands as a testament to the ingenuity of modern organic chemistry. Its complex structure, coupled with promising biological activities, positions it as a valuable tool in drug discovery and development. As research continues to uncover its full potential, this compound may pave the way for innovative treatments across various therapeutic areas.

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